2,6-Dimethyl-4-(4-phenylphenyl)sulfonylmorpholine

• Molecular Formula: C18H21NO3S
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 2,6-dimethyl-4-(4-phenylphenyl)sulfonylmorpholine
• InChI: InChI=1S/C18H21NO3S/c1-14-12-19(13-15(2)22-14)23(20,21)18-10-8-17(9-11-18)16-6-4-3-5-7-16/h3-11,14-15H,12-13H2,1-2H3
• InChI Key: NDLPIVRSBPVHMK-UHFFFAOYSA-N
• SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C3=CC=CC=C3

Description

2,6-Dimethyl-4-(4-phenylphenyl)sulfonylmorpholine, also known as DMSM, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonylmorpholine derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2,6-Dimethyl-4-(4-phenylphenyl)sulfonylmorpholine is not fully understood, but it is believed to act by inhibiting the production of inflammatory mediators such as prostaglandins and leukotrienes. It may also act by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
2,6-Dimethyl-4-(4-phenylphenyl)sulfonylmorpholine has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models. Additionally, 2,6-Dimethyl-4-(4-phenylphenyl)sulfonylmorpholine has been found to have antioxidant properties and can scavenge free radicals in vitro. It has also been investigated for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 2,6-Dimethyl-4-(4-phenylphenyl)sulfonylmorpholine in lab experiments is its low toxicity. It has been found to have a high LD50 value, indicating that it is relatively safe to use in animal studies. Additionally, 2,6-Dimethyl-4-(4-phenylphenyl)sulfonylmorpholine is readily available and relatively inexpensive. However, one limitation of using 2,6-Dimethyl-4-(4-phenylphenyl)sulfonylmorpholine is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of 2,6-Dimethyl-4-(4-phenylphenyl)sulfonylmorpholine. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine the efficacy of 2,6-Dimethyl-4-(4-phenylphenyl)sulfonylmorpholine in vivo and to identify the mechanisms by which it inhibits the growth of cancer cells. Additionally, the antioxidant properties of 2,6-Dimethyl-4-(4-phenylphenyl)sulfonylmorpholine make it a promising candidate for the treatment of oxidative stress-related diseases such as Alzheimer's disease and Parkinson's disease. Further studies are needed to determine the potential therapeutic applications of 2,6-Dimethyl-4-(4-phenylphenyl)sulfonylmorpholine in these areas.

Synthesis Methods

The synthesis of 2,6-Dimethyl-4-(4-phenylphenyl)sulfonylmorpholine involves the reaction of 2,6-dimethylmorpholine with p-bromobenzyl phenyl sulfone in the presence of a base such as potassium carbonate. The reaction mixture is heated under reflux for several hours, and the resulting product is purified through recrystallization. The yield of the reaction is typically around 70%.

Scientific Research Applications

2,6-Dimethyl-4-(4-phenylphenyl)sulfonylmorpholine has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects. Additionally, 2,6-Dimethyl-4-(4-phenylphenyl)sulfonylmorpholine has been shown to have antioxidant properties and can scavenge free radicals in vitro. It has also been investigated for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.